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Compound of Interest

Compound Name: Vat Blue 6

Cat. No.: B1682195

An In-depth Technical Guide to Vat Blue 6

This technical guide provides a comprehensive overview of Vat Blue 6 (C.l. 69825), detailing
its chemical properties, synthesis, and primary applications. While predominantly used as a
textile dye, this guide also addresses its limited applications in a medical context. The
information is intended for researchers, scientists, and professionals in drug development who
may be exploring the properties and potential applications of various chemical compounds.

Core Molecular and Chemical Identifiers

Vat Blue 6 is an anthraquinone-based vat dye.[1][2] Its fundamental chemical and structural
information is summarized below.
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Identifier Value Source
Molecular Formula C28H12CI2N204 [1103114]
Molecular Weight 511.31 g/mol

CAS Number 130-20-1

C.I. Number 69825

Vat Blue BC, 3,3'-

Synonyms Dichloroindanthrene, D&C
Blue No. 9
Chemical Structure Anthraquinone derivative

Physicochemical Properties

Vat Blue 6 is characterized as an aquamarine blue powder. Its solubility and behavior in
various solvents and solutions are critical for its application.

Property Description

Physical Form Aquamarine blue powder

- Insoluble in water, acetone, ethanol, and
Solubility toluene. - Slightly soluble in hot chloroform, o-

chlorophenol, and pyridine.

o _ In concentrated sulfuric acid, it appears brown
Behavior in Acid

and turns blue upon dilution.

- The alkaline-reduced leuco body is green-light
Leuco Body Color yellow. - The acid-reduced leuco body is red-
light blue.

Synthesis of Vat Blue 6

The industrial synthesis of Vat Blue 6 typically involves the chlorination of Vat Blue 4
(indanthrone). While historical methods utilized sulfuric acid and generated significant waste,
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newer methods employ aromatic inert solvents to improve efficiency and reduce environmental

impact.

General Synthesis Protocol

A common synthesis method involves the following steps:

e Dissolution: Vat Blue 4 solid is added to an aromatic inert solvent, such as chlorobenzene or
o-dichlorobenzene, to create a solution or suspension.

e Chlorination: Sulfonyl chloride is introduced into the mixture. The temperature is controlled
during this addition and then heated to facilitate the reaction.

 Dilution and Neutralization: After the reaction, water is added to dilute the mixture, and an
alkali (like sodium hydroxide or sodium carbonate) is used to adjust the pH to a neutral or
slightly alkaline range.

e Solvent Removal and Filtration: The solvent is removed through distillation. The resulting
material is then filtered and washed with hot water until the pH is neutral.

e Drying: The final product, Vat Blue 6, is obtained after drying.

Click to download full resolution via product page

Application in Textile Dyeing

The primary application of Vat Blue 6 is in the dyeing of cellulosic fibers such as cotton, silk,
and viscose. The process, known as "vatting,” converts the insoluble dye into a soluble form
that can penetrate the fibers.

Vat Dyeing Protocol

e Reduction (Vatting): The insoluble Vat Blue 6 powder is reduced in an alkaline solution,
typically using sodium hydrosulfite. This converts the dye into its soluble leuco form.
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e Dyeing: The textile material is immersed in the dyebath containing the soluble leuco dye. The
dye penetrates the fibers.

» Oxidation: The textile is removed from the bath and exposed to air or an oxidizing agent.
This oxidizes the leuco dye back to its original insoluble pigment form, trapping it within the
fibers.

e Soaping: The dyed fabric is washed with a hot soap solution to remove any loose surface
dye and to stabilize the color.

Click to download full resolution via product page

Relevance to Drug Development and Medical
Applications

Currently, there is no significant body of research indicating the use of Vat Blue 6 in drug
development or as a therapeutic agent. Its poor solubility in aqueous systems and its nature as
a pigment are likely limiting factors for such applications.

The primary connection to the medical field is its use as a color additive. Specifically, Vat Blue
6 (as D&C Blue No. 9) is approved for use in coloring cotton and silk surgical sutures.

Signaling Pathways

There is no information available in the reviewed literature to suggest that Vat Blue 6 interacts
with or modulates any biological signaling pathways. Its function is understood to be that of a
stable pigment rather than a bioactive molecule.

Conclusion

Vat Blue 6 is a well-characterized anthraquinone dye with significant industrial importance in
the textile sector due to its brilliant blue color and high fastness. While its properties are well-
suited for dyeing applications, its current relevance to the fields of drug development and
molecular biology appears to be minimal, limited to its use as a colorant in specific medical
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devices. Further research would be necessary to explore any potential bioactivity of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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